Cas no 110579-17-4 (Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-)
110579-17-4 structure
Product Name:Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-
CAS No:110579-17-4
MF:C6H8N4O5S
MW:248.216519355774
CID:142183
PubChem ID:60454
Update Time:2025-04-19
Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]-
- 2-(3-methyl-5-nitroimidazol-4-yl)sulfonylacetamide
- BRN 5589309
- ACETAMIDE, 2-((1-METHYL-4-NITRO-1H-IMIDAZOL-5-YL)SULFONYL)-
- DTXSID70149314
- 2-((1-Methyl-4-nitro-1H-imidazol-5-yl)sulfonyl)acetamide
- 110579-17-4
-
- Inchi: 1S/C6H8N4O5S/c1-9-3-8-5(10(12)13)6(9)16(14,15)2-4(7)11/h3H,2H2,1H3,(H2,7,11)
- InChI Key: NLMRESUVNWSVNL-UHFFFAOYSA-N
- SMILES: S(CC(N)=O)(C1=C([N+](=O)[O-])N=CN1C)(=O)=O
Computed Properties
- Exact Mass: 248.02164
- Monoisotopic Mass: 248.02154054g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 396
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 138.19
Acetamide,2-[(1-methyl-4-nitro-1H-imidazol-5-yl)sulfonyl]- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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